Cas no 1270505-45-7 (2-amino-2-(4-bromo-2-chlorophenyl)propan-1-ol)

• Product Name: 2-amino-2-(4-bromo-2-chlorophenyl)propan-1-ol
• CAS No: 1270505-45-7
• MF: C₉H₁₁BrClNO
• MW: 264.54674077034
• CID: 6584910
• PubChem ID: 79016573
• Update Time: 2025-06-28

2-amino-2-(4-bromo-2-chlorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(4-bromo-2-chlorophenyl)propan-1-ol
• 1270505-45-7
• AKOS017550532
• EN300-1894861

• Inchi： 1S/C9H11BrClNO/c1-9(12,5-13)7-3-2-6(10)4-8(7)11/h2-4,13H,5,12H2,1H3
• InChI Key： FZYXBPOLFUIFKX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)C(C)(CO)N

Computed Properties

• Exact Mass: 262.97125g/mol
• Monoisotopic Mass: 262.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-2-(4-bromo-2-chlorophenyl)propan-1-ol

Introduction to 2-amino-2-(4-bromo-2-chlorophenyl)propan-1-ol (CAS No. 1270505-45-7)

2-amino-2-(4-bromo-2-chlorophenyl)propan-1-ol, identified by the chemical abstracts service number 1270505-45-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework with both amino and hydroxyl functional groups attached to a propanal backbone, further decorated by a 4-bromo-2-chlorophenyl substituent, has garnered attention for its potential applications in drug discovery and medicinal chemistry.

The structural motif of 2-amino-2-(4-bromo-2-chlorophenyl)propan-1-ol positions it as a versatile intermediate in the synthesis of more complex pharmacophores. The presence of both bromine and chlorine atoms on the aromatic ring enhances its reactivity, making it a valuable scaffold for further functionalization via cross-coupling reactions, nucleophilic substitutions, or other organic transformations. These attributes have made it a subject of interest in academic and industrial research laboratories aiming to develop novel therapeutic agents.

In recent years, the pharmaceutical industry has increasingly focused on designing molecules with tailored biological activities. The combination of an amino group, which can participate in hydrogen bonding and form salt-like derivatives, and a hydroxyl group, which can influence solubility and metabolic stability, makes 2-amino-2-(4-bromo-2-chlorophenyl)propan-1-ol a promising candidate for further derivatization. Such structural features are often sought after in the development of small-molecule drugs targeting various diseases.

One of the most compelling aspects of this compound is its potential role in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are implicated in numerous diseases, including cancer. The aromatic ring system in 2-amino-2-(4-bromo-2-chlorophenyl)propan-1-ol can be engineered to interact with the ATP-binding pockets of kinases, while the flexible propanal backbone allows for optimization of binding affinity and selectivity. Several recent studies have highlighted the importance of aromatic-heterocyclic hybrids in developing potent kinase inhibitors, and compounds like this one are being explored as key building blocks.

Moreover, the 4-bromo-2-chlorophenyl moiety provides a handle for further chemical manipulation. For instance, palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings can be employed to introduce diverse aryl or heteroaryl groups, thereby expanding the chemical space available for drug discovery. These transformations are particularly valuable in medicinal chemistry, where subtle changes in structure can lead to significant improvements in biological activity.

Recent advances in computational chemistry have also facilitated the rational design of molecules like 2-amino-2-(4-bromo-2-chlorophenyl)propan-1-ol. Molecular modeling techniques allow researchers to predict how different substituents will affect the molecule's interactions with biological targets. By leveraging these tools, scientists can optimize the compound's pharmacokinetic properties, such as solubility, permeability, and metabolic stability, which are critical factors in drug development.

The synthesis of 2-amino-2-(4-bromo-2-chlorophenyl)propan-1-ol itself presents an interesting challenge due to its complex architecture. Multi-step synthetic routes often involve protecting group strategies to ensure regioselective functionalization. For example, the hydroxyl group may need to be protected during bromination or chlorination steps to prevent unwanted side reactions. Recent methodologies have focused on developing more efficient synthetic pathways that minimize purification steps while maintaining high yields.

In conclusion, 2-amino-2-(4-bromo-2-chlorophenyl)propan-1-ol (CAS No. 1270505-45-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further derivatization into novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely that its importance will only grow in the coming years.